![molecular formula C26H33ClN4O3S2 B2563909 4-(N,N-diallylsulfamoyl)-N-(2-(dimethylamino)ethyl)-N-(4,5-dimethylbenzo[d]thiazol-2-yl)benzamide hydrochloride CAS No. 1216411-14-1](/img/structure/B2563909.png)
4-(N,N-diallylsulfamoyl)-N-(2-(dimethylamino)ethyl)-N-(4,5-dimethylbenzo[d]thiazol-2-yl)benzamide hydrochloride
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Description
4-(N,N-diallylsulfamoyl)-N-(2-(dimethylamino)ethyl)-N-(4,5-dimethylbenzo[d]thiazol-2-yl)benzamide hydrochloride is a useful research compound. Its molecular formula is C26H33ClN4O3S2 and its molecular weight is 549.15. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Chemical Properties
Synthetic methodologies for compounds involving thiazole and sulfonamide derivatives have been extensively explored, showcasing their potential for the development of novel materials and drugs. For instance, the synthesis of thiazole and thiazoline derivatives based on benzamide frameworks has been demonstrated, highlighting their anti-inflammatory activity and structural characterization through various spectroscopic methods (Lynch et al., 2006). Similarly, research on benzothiazole derivatives has shown their application in corrosion inhibition, providing insights into their chemical reactivity and potential for protecting materials (Hu et al., 2016).
Biological Evaluation and Antimicrobial Activity
Compounds with thiazole cores have been investigated for their biological activities, including antimicrobial and antifungal properties. For example, novel thiazole derivatives have been synthesized and evaluated for their in vitro antitumor activity, offering promising directions for cancer research (Fahim & Shalaby, 2019). Additionally, studies on the antimicrobial activities of thiazole-based compounds further demonstrate their potential in addressing resistance to existing antibiotics (Gouda et al., 2010).
Molecular Docking and Theoretical Studies
Theoretical studies, including molecular docking and density functional theory (DFT) calculations, have been applied to thiazole derivatives to predict their interaction with biological targets and to understand their electronic properties. Such studies enhance the design of compounds with optimized biological activities and physicochemical properties (Alyar et al., 2019).
Properties
IUPAC Name |
4-[bis(prop-2-enyl)sulfamoyl]-N-[2-(dimethylamino)ethyl]-N-(4,5-dimethyl-1,3-benzothiazol-2-yl)benzamide;hydrochloride |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C26H32N4O3S2.ClH/c1-7-15-29(16-8-2)35(32,33)22-12-10-21(11-13-22)25(31)30(18-17-28(5)6)26-27-24-20(4)19(3)9-14-23(24)34-26;/h7-14H,1-2,15-18H2,3-6H3;1H |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SYAIZNSVNVESPQ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C2=C(C=C1)SC(=N2)N(CCN(C)C)C(=O)C3=CC=C(C=C3)S(=O)(=O)N(CC=C)CC=C)C.Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C26H33ClN4O3S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
549.2 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.